Cas no 408326-39-6 (2-Hexanone, 6-ethoxy- (9CI))

• Product Name: 2-Hexanone, 6-ethoxy- (9CI)
• CAS No: 408326-39-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1019107
• PubChem ID: 43793511
• Update Time: 2025-04-20

2-Hexanone, 6-ethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 6-ethoxy- (9CI)
• DB-281771
• 2-HEXANONE, 6-ETHOXY-
• 408326-39-6

• Inchi： 1S/C8H16O2/c1-3-10-7-5-4-6-8(2)9/h3-7H2,1-2H3
• InChI Key： WPEVLMAFZLZPHO-UHFFFAOYSA-N
• SMILES： O(CC)CCCCC(C)=O

Computed Properties

• Exact Mass: 144.115
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 0.8